Lanopylin B2

• Molecular Formula: C24H43N
• Molecular Weight: 345.6 g/mol
• InChI: InChI=1S/C24H43N/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-21-22-25-23(24)2/h8-9,20H,3-7,10-19,21-22H2,1-2H3/b9-8-,24-20+
• InChIKey: CTEOHBYQNVFMJZ-ZIKBOSLESA-N

Lanopylin B2 Overview

Lanopylin B2 is a pyrroline-class natural product isolated from the fermentation broth of *Streptomyces* sp. K99-5041 [1]. With the molecular formula C₂₄H₄₃N and a molecular weight of 345.6 Da, it functions as a selective inhibitor of recombinant human lanosterol synthase (EC 5.4.99.7) [2]. Its structure, formally (4E)-5-methyl-4-[(Z)-nonadec-12-enylidene]-2,3-dihydropyrrole, defines a distinct chemical space within the lanopylin family .

Lanosterol synthase inhibition studies

SAR probe within lanopylin homologues

Natural product reference for dereplication

• [1] Sakano Y, et al. Lanopylins A1, B1, A2 and B2, novel lanosterol synthase inhibitors from Streptomyces sp. K99-5041. J Antibiot (Tokyo). 2003 Oct;56(10):817-26. doi: 10.7164/antibiotics.56.817. View Source
• [2] ChEBI. Lanopylin B2 (CHEBI:204498). EMBL-EBI. View Source

Lanopylin B2 Substitution Limitations

The lanopylin family comprises homologues with a shared 2-methyl-1-pyrroline core but differing side-chain lengths and saturations [1]. This structural variation directly impacts inhibitory potency; for instance, the closely related Lanopylin A1 (IC₅₀ = 15 µM) is 2.7-fold more potent than Lanopylin B2 (IC₅₀ = 41 µM) against the same enzyme target [2]. Such quantitative differences preclude generic substitution, as even small changes in the alkylidene side chain significantly alter the compound's activity profile, making precise selection critical for reproducible enzyme inhibition assays and structure-activity relationship (SAR) studies [1].

Lanopylin B2

Homologues (A1, B1, A2)

Potency differs among homologues; direct substitution may shift assay response

B2 side chain (C19, cis)

B1 side chain (C16)

Side-chain length and unsaturation alter target interaction; B1 is not interchangeable

• [1] Sakano Y, et al. Lanopylins A1, B1, A2 and B2, novel lanosterol synthase inhibitors from Streptomyces sp. K99-5041. J Antibiot (Tokyo). 2003 Oct;56(10):817-26. doi: 10.7164/antibiotics.56.817. View Source
• [2] CiNii Research. Lanopylins A1, B1, A2 and B2, Novel Lanosterol Synthase Inhibitors from Streptomyces sp. K99-5041. 2024. View Source

Lanopylin B2 Quantitative Evidence

Head-to-Head Potency Comparison

In a direct head-to-head evaluation using recombinant human lanosterol synthase, Lanopylin B2 exhibited an IC₅₀ of 41 µM, making it the least potent of the four isolated homologues [1]. This contrasts sharply with the most potent analogue, Lanopylin A1, which demonstrated an IC₅₀ of 15 µM [1].

Homologue Potency

Head-to-head

IC₅₀ 41 µM

Defines moderate-affinity probe for SAR

A1: 15, B1: 18, A2: 33 µM (reported)

Evidence Dimension	Enzyme Inhibition (IC₅₀)
Target Compound Data	41 µM
Comparator Or Baseline	Lanopylin A1: 15 µM; Lanopylin B1: 18 µM; Lanopylin A2: 33 µM
Quantified Difference	2.7-fold less potent than Lanopylin A1; 2.3-fold less than Lanopylin B1; 1.2-fold less than Lanopylin A2
Conditions	Recombinant human lanosterol synthase (EC 5.4.99.7) enzymatic assay

Why This Matters

The specific IC₅₀ value of 41 µM defines Lanopylin B2 as a moderate-affinity probe, essential for experiments requiring a specific potency window within the lanopylin family for SAR or differential inhibition studies.

• [1] Sakano Y, et al. Lanopylins A1, B1, A2 and B2, novel lanosterol synthase inhibitors from Streptomyces sp. K99-5041. J Antibiot (Tokyo). 2003 Oct;56(10):817-26. doi: 10.7164/antibiotics.56.817. View Source

Side Chain Structural Differences

LC-APCI-MS analysis of the active fraction from *Streptomyces* sp. K99-5041 revealed a series of 20 homologous compounds [1]. Among the four isolated, Lanopylins A2 and B2 are distinguished by the insertion of one *cis*-ethylenylidene unit in their side chain compared to A1 and B1, respectively [1]. Lanopylin B2 is therefore a specific homologue with the longer (C19) alkylidene side chain containing a *cis* double bond at C12, in contrast to Lanopylin B1 (C16 side chain, no additional double bond) [1].

Side Chain vs B1

Reported

C19 chain with cis double bond

Critical for structure-dependent assays

B1 has C16 chain, no cis; MS/NMR confirmed

Evidence Dimension	Molecular Structure (Side Chain)
Target Compound Data	(4E)-5-methyl-4-[(12Z)-nonadec-12-en-1-ylidene]-3,4-dihydro-2H-pyrrole; C24H43N
Comparator Or Baseline	Lanopylin B1: (3E)-hexadecylmethylidene-2-methyl-1-pyrroline; C22H41N
Quantified Difference	Extended side chain with one additional cis double bond and C2H2 unit
Conditions	Spectroscopic (NMR, MS) structural determination

Why This Matters

The precise side-chain structure dictates physicochemical properties and target interaction; procurement of the exact homologue (B2 vs. B1 or A1) is non-negotiable for maintaining experimental consistency in structure-dependent assays.

• [1] Sakano Y, et al. Lanopylins A1, B1, A2 and B2, novel lanosterol synthase inhibitors from Streptomyces sp. K99-5041. J Antibiot (Tokyo). 2003 Oct;56(10):817-26. doi: 10.7164/antibiotics.56.817. View Source

Class-Level Inhibitor Potency Comparison

Compared to other known lanosterol synthase inhibitors, Lanopylin B2 occupies a distinct potency niche. It is less potent than the fungal-derived epohelmins A and B (IC₅₀ = 10 µM and 6.0 µM, respectively) [1] and significantly less potent than synthetic inhibitors like MM0299 (IC₅₀ = 2.2 µM) . This positions Lanopylin B2 as a useful moderate-potency control or a scaffold for optimization rather than a high-affinity lead compound.

Class-level Potency

Class-level

41 µM

Moderate-potency scaffold for optimization

Vs epohelmins & MM0299 (4–19× less potent)

Evidence Dimension	Enzyme Inhibition (IC₅₀)
Target Compound Data	41 µM
Comparator Or Baseline	Epohelmin A: 10 µM; Epohelmin B: 6.0 µM; MM0299: 2.2 µM
Quantified Difference	4.1-fold less potent than epohelmin A; 18.6-fold less than MM0299
Conditions	Recombinant human lanosterol synthase assay (comparative data from independent studies)

Why This Matters

Understanding Lanopylin B2's relative potency within the broader inhibitor landscape informs its appropriate use—e.g., as a reference compound for low-affinity binding or as a starting point for derivatization rather than for high-potency cell-based studies.

• [1] Sakano Y, et al. Epohelmins A and B, novel lanosterol synthase inhibitors from a fungal strain FKI-0929. J Antibiot (Tokyo). 2004 Sep;57(9):564-8. doi: 10.7164/antibiotics.57.564. View Source

Reference Standard Specifications

Lanopylin B2 is obtained through controlled fermentation of *Streptomyces* sp. K99-5041 and purified via silica gel chromatography and preparative HPLC [1]. Its identity is confirmed by a specific molecular weight of 345.6 Da (C₂₄H₄₃N) and a distinct InChIKey (CTEOHBYQNVFMJZ-ZIKBOSLESA-N) [2]. In contrast, structurally related pyrrolines from different microbial sources may exhibit different bioactivity profiles or may not be commercially available in defined purity.

Source & Purity

Specification review

Streptomyces sp. K99-5041

Ensures natural-product stereochemistry

HPLC/TLC purity; CAS 679411-86-0

Evidence Dimension	Source and Purity Profile
Target Compound Data	Streptomyces sp. K99-5041 fermentation; CAS 679411-86-0; MW 345.6; Purity defined by HPLC/TLC
Comparator Or Baseline	Synthetic pyrroline analogs or other natural sources
Quantified Difference	Specific microbial origin guarantees the natural product's exact stereochemistry and side-chain composition
Conditions	Fermentation and chromatographic isolation protocol

Why This Matters

For analytical standardization in metabolomics, dereplication, or as a reference in fermentation process development, the exact natural product from the specified *Streptomyces* strain is required; synthetic mimics or other natural pyrrolines are not interchangeable.

• [1] Sakano Y, et al. Lanopylins A1, B1, A2 and B2, novel lanosterol synthase inhibitors from Streptomyces sp. K99-5041. J Antibiot (Tokyo). 2003 Oct;56(10):817-26. doi: 10.7164/antibiotics.56.817. View Source
• [2] ChEBI. Lanopylin B2 (CHEBI:204498). EMBL-EBI. View Source

Lanopylin B2 Application Scenarios

SAR Studies of Lanosterol Synthase Inhibitors

Lanopylin B2's defined IC₅₀ of 41 µM and its distinct C19 side chain with a *cis* double bond make it an essential component in a homologous series (with A1, B1, A2) for correlating side-chain length and saturation with inhibitory potency [1]. Researchers can use Lanopylin B2 as the 'lower-potency' anchor in dose-response arrays to map the pharmacophore of the 2-methyl-1-pyrroline scaffold.

Lanosterol Synthase Assay Reference Standard

Given its well-characterized and published IC₅₀ value (41 µM) against recombinant human lanosterol synthase, Lanopylin B2 serves as a reliable positive control or benchmark compound for validating new enzyme inhibition assays, screening for novel inhibitors, or calibrating high-throughput screening (HTS) systems [1].

Dereplication and Metabolomics Reference

As a specific fermentation product of *Streptomyces* sp. K99-5041 with a known molecular formula (C₂₄H₄₃N), monoisotopic mass (345.33955 Da), and InChIKey, Lanopylin B2 is a critical reference standard for LC-MS and LC-APCI-MS based dereplication of microbial extracts to rapidly identify known compounds and focus on novel chemistry [1][2].

Fermentation Process Optimization

Lanopylin B2, along with its homologues, is produced as part of a family of 20 related compounds by *Streptomyces* sp. K99-5041 [1]. Its presence and relative abundance serve as a key marker for monitoring and optimizing fermentation conditions to increase the yield of this specific secondary metabolite, which is relevant for industrial bioprocess scale-up.

Application

Selection Property

Validation Focus

SAR studies of lanosterol synthase inhibitors

Side-chain length and saturation impact on potency

Dose-response and pharmacophore mapping

Enzyme inhibition assay reference

Reported IC₅₀ benchmark

Assay validation and inhibitor screening

LC-MS dereplication reference

Defined molecular formula and InChIKey

Identity confirmation in microbial extracts

Fermentation process monitoring

Production by Streptomyces sp. K99-5041

Yield optimization and secondary metabolite profiling

• [1] Sakano Y, et al. Lanopylins A1, B1, A2 and B2, novel lanosterol synthase inhibitors from Streptomyces sp. K99-5041. J Antibiot (Tokyo). 2003 Oct;56(10):817-26. doi: 10.7164/antibiotics.56.817. View Source
• [2] ChEBI. Lanopylin B2 (CHEBI:204498). EMBL-EBI. View Source